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Compound of Interest

Compound Name: Flupropanate

Cat. No.: B1195273

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
flupropanate, a halogenated aliphatic herbicide. It details its chemical structure, key
guantitative data, experimental protocols for its synthesis and analysis, and its herbicidal mode
of action.

Chemical Identity and Structure

Flupropanate, systematically named 2,2,3,3-tetrafluoropropanoic acid, is a synthetic
organofluorine compound belonging to the carboxylic acid class. It is often used in the form of
its sodium salt (flupropanate-sodium) in commercial herbicide formulations to enhance its
solubility in water.

IUPAC Name: 2,2,3,3-tetrafluoropropanoic acid

CAS Number: 756-09-2

Chemical Formula: C3H2F402

Synonyms: Flupropanate [ISO], 2,2,3,3-Tetrafluoropropionic acid, Tetrapion

The structure consists of a three-carbon propanoic acid backbone where the carbons at
positions 2 and 3 are fully substituted with fluorine atoms. This high degree of fluorination is
critical to its chemical stability and herbicidal activity.
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Molecular Structure ldentifiers:
e SMILES: C(C(C(=0)O)(F)F)(F)F
e InChl Key: PXRROZVNOOEPPZ-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of flupropanate and its commonly used sodium salt are
summarized below. These properties govern its environmental fate, bioavailability, and
formulation characteristics.

Value Value

Property (Flupropanate (Flupropanate- Reference(s)
Acid) Sodium Salt)

Molecular Weight 146.04 g/mol 168.02 g/mol [1112][3]

) Colorless to light

Physical State o Colorless crystals [41[5]
yellow liquid

Melting Point Not specified 166 °C [5]

N ) Decomposes before
Boiling Point 133-135 °C - [6]
boiling

3,900,000 mg/L (Very

Water Solubility 78 mg/L (Low) High / Infinitely [41517]
miscible)

Vapor Pressure Not specified 40.0 mPa (at 20 °C) [5]

Log Koc 0.939 Not applicable [2]

The significant difference in water solubility between the acid and its sodium salt is a key
aspect of its formulation. The sodium salt is highly soluble, making it suitable for water-soluble
liquid or granular herbicide formulations.[4][8] The low soil organic carbon-water partitioning
coefficient (Koc) indicates a low affinity for binding to soil particles, suggesting high mobility and
a potential for leaching in certain soil types.[2]
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Mode of Action: Inhibition of Lipid Synthesis

Flupropanate is classified as a Group J (HRAC Group Z) herbicide.[4][9] Its primary mode of
action is the inhibition of lipid biosynthesis in susceptible plant species, a fundamental process
for building cell membranes and storing energy.[1][2][8] This systemic herbicide is absorbed
primarily through the roots and translocated throughout the plant.[8]

The inhibition of fatty acid synthesis disrupts the production of phospholipids, which are
essential components for new cell membranes required for cell division and growth.[1] The
slow-acting nature of flupropanate, with effects becoming visible over 3-12 months, is
characteristic of herbicides that disrupt these fundamental anabolic pathways.[4]
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Flupropanate's herbicidal mode of action.

Experimental Protocols
Synthesis of Flupropanate

Several synthetic routes for flupropanate have been developed. A prominent industrial method
is the cyanide-mediated pathway, which offers high yield and purity.

Protocol: Cyanide-Mediated Synthesis of Flupropanate

e Reaction Setup: A high-pressure reactor is charged with a water-alcohol solvent mixture
(e.g., 20-60% water in methanol) and a cyanide salt (e.g., sodium or potassium cyanide).

o Reactant Addition: Gaseous tetrafluoroethylene (TFE) is introduced into the reactor under
controlled pressure, typically ranging from 50-300 psi. The reaction is maintained at a
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temperature between 40-100°C.

Nucleophilic Addition: The cyanide ion acts as a nucleophile, attacking the electrophilic TFE
molecule. This initiates a series of reactions leading to the formation of a fluorinated nitrile
intermediate.

Hydrolysis: The nitrile intermediate is subsequently hydrolyzed under aqueous conditions
within the reactor. This step converts the nitrile group (-CN) into a carboxylate group (-
COO"), forming the sodium or potassium salt of flupropanate.

Purification: The resulting flupropanate salt is purified from the reaction mixture. Common
purification techniques include:

o Multi-stage Vacuum Distillation: To separate the flupropanate acid (after acidification)
from byproducts. The relatively low boiling point of the acid (66-67°C at 50 mmHgQ)
facilitates this separation.[1]

o Crystallization: The flupropanate salt can be purified by controlled crystallization from an
agueous-alcoholic solution, yielding a high-purity solid product.[1]

o Liquid-Liquid Extraction: The acid form can be extracted from the aqueous phase using an
organic solvent like diethyl ether after adjusting the pH to <3.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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